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Compound of Interest

Compound Name: M871

Cat. No.: B13916105 Get Quote

M871 is a synthetic peptide, and while specific toxicity data is not readily available, it should be

handled with care, following standard laboratory procedures for biologically active small

molecules. The trifluoroacetate (TFA) salt form of peptides can be corrosive and may cause

irritation to the skin, eyes, and respiratory tract.

Engineering Controls
To minimize exposure, it is recommended to handle M871 in a well-ventilated area. Use of a

fume hood or other ventilated enclosure is advisable, especially when working with the

lyophilized powder to avoid inhalation of dust particles.

Personal Protective Equipment (PPE)
A summary of recommended personal protective equipment for handling M871 is provided in

the table below.
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PPE Category Item Specifications

Hand Protection Disposable Gloves

Nitrile or latex gloves should

be worn at all times. Change

gloves immediately if they

become contaminated.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn to protect

against splashes or airborne

powder.

Skin and Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect skin

and personal clothing.

Respiratory Protection NIOSH-approved Respirator

Recommended when handling

the lyophilized powder outside

of a ventilated enclosure to

prevent inhalation.

Operational Plan for Handling M871
A systematic approach to handling M871, from receiving to disposal, is crucial for laboratory

safety.

Receiving and Storage
Upon receiving lyophilized M871, it should be stored at -20°C or colder and protected from

bright light. Before opening, allow the container to equilibrate to room temperature to prevent

condensation and moisture uptake, which can degrade the peptide.

Reconstitution and Handling
Detailed steps for the reconstitution and handling of M871 are outlined below.

Preparation: Before handling, ensure all necessary PPE is donned and a clean workspace is

prepared, preferably within a chemical fume hood.
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Reconstitution: M871 is soluble in water up to 1 mg/ml. For reconstitution, use sterile,

nuclease-free water or a suitable buffer (pH 5-6) to prolong the stability of the peptide in

solution.

Sonication: If the peptide does not readily dissolve, gentle sonication can be used to aid in

solubilization.

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the peptide, it is

recommended to aliquot the reconstituted M871 solution into single-use volumes for storage.

Storage of Solutions: Store aliquoted peptide solutions at -20°C or colder. Peptides

containing amino acids such as N, Q, C, M, and W are less stable in solution.

Disposal Plan
All waste materials contaminated with M871 should be disposed of in accordance with local,

state, and federal regulations for chemical waste.

Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected

in a designated, sealed container for chemical waste.

Liquid Waste: Unused or contaminated M871 solutions should be collected in a clearly

labeled, sealed container for hazardous liquid waste. Do not pour peptide solutions down the

drain.

Experimental Workflow and Safety Diagram
The following diagrams illustrate the general workflow for handling M871 and the logical

relationship of safety precautions.
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M871 Safety Precautions

To cite this document: BenchChem. [Safe Handling and Personal Protective Equipment
(PPE) for M871]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13916105#personal-protective-equipment-for-
handling-m871]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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